Cas no 43135-49-5 (2-bromo-6-(hydroxymethyl)-4-methylphenol)

2-bromo-6-(hydroxymethyl)-4-methylphenol structure
43135-49-5 structure
Product Name:2-bromo-6-(hydroxymethyl)-4-methylphenol
CAS No:43135-49-5
Molecular Formula:C8H9O2Br
Molecular Weight:217.06
CID:4460170
PubChem ID:4335420

2-bromo-6-(hydroxymethyl)-4-methylphenol Properties

Names and Identifiers

    • Benzenemethanol, 3-bromo-2-hydroxy-5-methyl-
    • BENZENEMETHANOL,3-BROMO-2-HYDROXY-5-METHYL-
    • 2-bromo-6-(hydroxymethyl)-4-methylphenol
    • 3-Brom-2-hydroxy-5-methylbenzylalkohol
    • DTXSID20402042
    • MFCD00196824
    • 3-Bromo-2-hydroxy-5-methyl-benZenemethanol
    • 43135-49-5
    • SCHEMBL9560149
    • AKOS022652351
    • MDL: MFCD00196824
    • InChIKey: PQNNGCLGAJSAEZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H9BrO2/c1-5-2-6(4-10)8(11)7(9)3-5/h2-3,10-11H,4H2,1H3
    • SMILES: CC1=CC(=C(C(=C1)Br)O)CO

Computed Properties

  • Exact Mass: 215.97859g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 215.97859g/mol
  • Heavy Atom Count: 11
  • Complexity: 129
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

2-bromo-6-(hydroxymethyl)-4-methylphenol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR00DO60-1g
BENZENEMETHANOL,3-BROMO-2-HYDROXY-5-METHYL-
43135-49-5 95%
1g
$800.00
abcr
AB604329-250mg
3-Bromo-2-hydroxy-5-methyl-benzenemethanol; .
43135-49-5
250mg
€485.20
Enamine
BBV-40206872-1.0g
2-bromo-6-(hydroxymethyl)-4-methylphenol
43135-49-5 95%
1.0g
$1117.0

2-bromo-6-(hydroxymethyl)-4-methylphenol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:43135-49-5)2-bromo-6-(hydroxymethyl)-4-methylphenol
A1217045
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price($):288/397/543